Cas no 74447-69-1 (4-BROMO-3'-METHOXYBIPHENYL)

• Product Name: 4-BROMO-3'-METHOXYBIPHENYL
• CAS No: 74447-69-1
• MF: C₁₃H₁₁BrO
• MW: 263.129842996597
• MDL: MFCD06201351
• CID: 1057807
• PubChem ID: 2757036
• Update Time: 2025-05-19

4-BROMO-3'-METHOXYBIPHENYL Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3'-METHOXYBIPHENYL
• AKOS BAR-2329
• 4'-BROMO-3-METHOXY-BIPHENYL
• 4'-bromo-3-methoxybiphenyl
• DTXSID90373710
• J-004514
• 1-bromo-4-(3-methoxyphenyl)benzene
• A838137
• FS-6096
• WCGIXEAVNURZGB-UHFFFAOYSA-N
• AKOS004116382
• 4'-Bromo-3-Methoxy-1,1'-biphenyl
• SCHEMBL1180763
• 74447-69-1

• MDL： MFCD06201351
• Inchi： 1S/C13H11BrO/c1-15-13-4-2-3-11(9-13)10-5-7-12(14)8-6-10/h2-9H,1H3
• InChI Key： WCGIXEAVNURZGB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 261.99933g/mol
• Monoisotopic Mass: 261.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.350
• Boiling Point: 341 ºC
• Flash Point: 140 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 4-BROMO-3'-METHOXYBIPHENYL

Comprehensive Analysis of 4-BROMO-3'-METHOXYBIPHENYL (CAS No. 74447-69-1): Properties, Applications, and Industry Trends

4-BROMO-3'-METHOXYBIPHENYL (CAS No. 74447-69-1) is a specialized brominated biphenyl derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its methoxy and bromo functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, C₁₃H₁₁BrO, offers unique reactivity patterns, making it valuable for constructing complex molecules in drug discovery and advanced material design.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 4-BROMO-3'-METHOXYBIPHENYL. Researchers frequently search for "brominated aromatic compound applications" or "methoxy biphenyl synthesis," reflecting demand for sustainable synthetic routes. The compound's electron-rich aromatic system enables participation in cross-coupling reactions (e.g., Suzuki-Miyaura), a hot topic in catalysis research.

From a physicochemical perspective, 74447-69-1 typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents like dichloromethane or THF. Its melting point range (120-123°C) and molecular weight (263.13 g/mol) are critical parameters for quality control. Analytical techniques such as HPLC purity analysis and NMR characterization are essential for verifying its structural integrity in research applications.

In pharmaceutical contexts, this compound's biphenyl core aligns with current investigations into kinase inhibitor scaffolds and allosteric modulator development. Patent literature reveals its utility in creating neuroprotective agents, addressing trending healthcare challenges like neurodegenerative diseases. The methoxy group's role in enhancing blood-brain barrier penetration is particularly noteworthy for CNS drug design.

The material science sector utilizes 4-BROMO-3'-METHOXYBIPHENYL for developing organic electronic materials, especially in OLED precursor synthesis. With growing demand for flexible displays and energy-efficient lighting, researchers explore its potential in creating charge-transport layers. Its conjugated π-system contributes to desirable electron mobility properties in such applications.

Environmental considerations have prompted studies on biodegradation pathways of brominated compounds. While 74447-69-1 demonstrates stability under standard conditions, modern photocatalytic degradation methods show promise for its environmentally responsible disposal. This aligns with industry searches for "sustainable halogenated compound handling" and "green aryl bromide alternatives."

Quality standards for 4-BROMO-3'-METHOXYBIPHENYL require rigorous impurity profiling, particularly for pharmaceutical-grade material. Common specifications include ≥98% purity (HPLC), residual solvent limits, and heavy metal content below 10 ppm. Advanced purification techniques like recrystallization optimization remain a focus area for manufacturers addressing "high-purity biphenyl derivatives" market demands.

Emerging applications in agrochemical research leverage this compound's structural features for developing next-generation pesticides with improved selectivity. Its lipophilic character facilitates membrane penetration in target organisms while the methoxy group allows for targeted structural modifications—a strategy gaining traction in precision agriculture formulations.

From a regulatory standpoint, proper handling of 74447-69-1 requires standard laboratory safety protocols for brominated compounds. While not classified as hazardous under major chemical inventories, appropriate personal protective equipment (PPE) and ventilation systems are recommended during handling, reflecting best practices for "safe aromatic bromide manipulation."

The global market for 4-BROMO-3'-METHOXYBIPHENYL reflects increasing R&D expenditure in specialty chemicals. Market analysis reveals growing procurement by contract research organizations (CROs) and academic institutions, particularly in regions with strong pharmaceutical innovation ecosystems. Custom synthesis services offering derivatization capabilities further expand its accessibility.

Future research directions may explore continuous flow chemistry approaches for its synthesis, addressing industry needs for process intensification. The compound's potential in metal-organic frameworks (MOFs) and supramolecular chemistry also presents untapped opportunities, coinciding with rising searches for "functional biphenyl building blocks" in advanced materials science.